Oxocopper; oxo-(oxochromiooxy)chromium

Specification

• CAS No.: 12018-10-9
• Molecular Formula: CrCuO
• Molecular Weight: 131.54 g/mol
• IUPAC Name: oxocopper;oxo(oxochromiooxy)chromium
• Standard InChI: InChI=1S/Cr.Cu.O
• Standard InChI Key: HFORGINKVIYNFC-UHFFFAOYSA-N
• SMILES: O=[Cr]O[Cr]=O.O=[Cu]
• Canonical SMILES: [O].[Cr].[Cu]

Introduction

Chemical Identity and Properties

Molecular Structure and Identification

The compound oxocopper; oxo-(oxochromiooxy)chromium is identified by the CAS Registry Number 12018-10-9. Interestingly, there appears to be some variation in the reported molecular formula across different sources. While some chemical databases list the formula as CrCuO with a molecular weight of 131.54 g/mol, others report it as Cr2CuO4 with a corresponding molecular weight of 231.54 g/mol. This discrepancy merits careful consideration when studying the compound's properties and behavior.
The IUPAC name of the compound is consistently reported as oxocopper;oxo(oxochromiooxy)chromium across sources. The Standard InChI key is reported as HFORGINKVIYNFC-UHFFFAOYSA-N in one source, while another source provides an InChI string of InChI=1S/2Cr.Cu.4O.
The SMILES notation for the compound is represented as O=[Cr]O[Cr]=O.O=[Cu], suggesting a structure where chromium atoms are linked by oxygen bridges, with a separate copper-oxygen moiety.

Physical and Chemical Characteristics

Parameter	Value
CAS Number	12018-10-9
Molecular Formula	CrCuO / Cr2CuO4
Molecular Weight	131.54 g/mol / 231.54 g/mol
IUPAC Name	oxocopper;oxo(oxochromiooxy)chromium
Standard InChI	InChI=1S/Cr.Cu.O / InChI=1S/2Cr.Cu.4O
SMILES	O=[Cr]O[Cr]=O.O=[Cu]
PubChem Compound ID	11770311

Applications and Significance

Relationship to Other Metal-Oxo Complexes

Chromium-Oxo Compounds

Chromium-oxo species, particularly chromium(IV)-oxo and chromium(V)-oxo porphyrins, have been studied for their oxidative properties. The reactivity of these compounds follows electrophilic patterns, with the order of reactivity influenced by the electronic properties of the surrounding ligands. Hammett analyses of these reactions indicate significant charge transfer in the transition states, suggesting an electrophilic attack mechanism.
While oxocopper; oxo-(oxochromiooxy)chromium differs structurally from these porphyrin complexes, the electrochemical principles governing chromium-oxo reactivity may provide insights into its chemical behavior.